Cas no 1228-72-4 (17-Epiestriol)

17-Epiestriol Properties

Names and Identifiers

• Estra-1,3,5(10)-triene-3,16,17-triol,(16a,17a)-
• 17-Epiestriol
• 16a,17a-Estriol
• 16a-Hydroxy-17a-estradiol
• 16ALPHA-HYDROXY-17ALPHA-ESTRADIOL
• 17a-Estriol
• 17-EPIESTRIOL (16ALPHA,17ALPHA)
• 17-epioestriol
• epi-Oestriol
• DTXSID00858947
• 16alpha-Hydroxy-17alpha-estradiol
• NS00069550
• LMST02010049
• 17alpha-Estriol
• (16alpha,17alpha)-estra-1(10),2,4-triene-3,16,17-triol
• (8R,9S,13S,14S,16R,17S)-13-methyl-7,8,9,11,12,13,14,15,16,17-decahydro-6H-cyclopenta[a]phenanthrene-3,16,17-triol
• UNII-4G7IHY560Z
• (8R,9S,13S,14S,16R,17S)-13-methyl-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthrene-3,16,17-triol
• Estra-1,3,5(10)-triene-3,16alpha,17alpha-triol (17-epi-Estriol)
• 4G7IHY560Z
• (16alpha,17alpha)-Estra-1,3,5(10)-Triene-3,16,17-Triol
• estra-1(10),2,4-triene-3,16alpha,17alpha-triol
• BIDD:ER0026
• 16.ALPHA.,17.ALPHA.-ESTRIOL
• DB07702
• 16alpha,17alpha-estriol
• SCHEMBL223226
• 17.ALPHA.-ESTRIOL
• 1,3,5(10)-Estratriene-3,16alpha,17alpha-triol
• Estriol Impurity E
• PD005539
• AKOS040755521
• ESTRA-1,3,5(10)-TRIENE-3,16,17-TRIOL, (16.ALPHA.,17.ALPHA.)-
• NSC 84051
• 1228-72-4
• 17a-estriol
• CHEMBL1232445
• CHEBI:42156
• NSC84051
• (1S,2R,3aS,3bR,9bS,11aS)-11a-methyl-1H,2H,3H,3aH,3bH,4H,5H,9bH,10H,11H,11aH-cyclopenta[a]phenanthrene-1,2,7-triol
• MFCD00069500
• Estra-1,3,5(10)-triene-3,16?,17?-triol (17-epi-Estriol)
• NSC-84051
• Estra-1,3,5(10)-triene-3,16a,17a-triol
• Q27096920
• E3O
• 3,16alpha,17alpha-Trihydroxy-1,3,5(10)-estratriene
• 17-epi-Estriol
• (9beta,13alpha,14beta,16alpha,17alpha)-estra-1(10),2,4-triene-3,16,17-triol
• Estra-1,3,5(10)-triene-3,16,17-triol, (16alpha,17alpha)-
• 16.ALPHA.-HYDROXY-17.ALPHA.-ESTRADIOL
• ESTRA-1,3,5(10)-TRIENE-3,16.ALPHA.,17.ALPHA.-TRIOL
• HY-163712
• CS-1100827
• +Expand

• MDL： MFCD00069500
• InChIKey： PROQIPRRNZUXQM-PNVOZDDCSA-N
• Inchi： InChI=1S/C18H24O3/c1-18-7-6-13-12-5-3-11(19)8-10(12)2-4-14(13)15(18)9-16(20)17(18)21/h3,5,8,13-17,19-21H,2,4,6-7,9H2,1H3/t13-,14-,15+,16-,17-,18+/m1/s1
• SMILES： C[C@@]12CC[C@@H]3C4=CC=C(C=C4CC[C@H]3[C@@H]2C[C@H]([C@H]1O)O)O

Computed Properties

• Exact Mass: 288.17300
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 288.17254462g/mol
• Heavy Atom Count: 21
• Complexity: 411
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.5
• Topological Polar Surface Area: 60.7Ų

Experimental Properties

• LogP: 2.58000
• PSA: 60.69000
• Melting Point: 239-241°C